quinuclidinyl-2-thienyl-4-bromobenzilate
quinuclidinyl-2-thienyl-4-bromobenzilate
Brand Name:
Vulcanchem
CAS No.:
134637-07-3
VCID:
VC0238265
InChI:
InChI=1S/C19H20BrNO3S/c20-15-5-3-14(4-6-15)19(23,17-2-1-11-25-17)18(22)24-16-12-21-9-7-13(16)8-10-21/h1-6,11,13,16,23H,7-10,12H2
SMILES:
C1CN2CCC1C(C2)OC(=O)C(C3=CC=C(C=C3)Br)(C4=CC=CS4)O
Molecular Formula:
C19H20BrNO3S
Molecular Weight:
422.3 g/mol
quinuclidinyl-2-thienyl-4-bromobenzilate
CAS No.: 134637-07-3
Main Products
VCID: VC0238265
Molecular Formula: C19H20BrNO3S
Molecular Weight: 422.3 g/mol
| CAS No. | 134637-07-3 |
|---|---|
| Product Name | quinuclidinyl-2-thienyl-4-bromobenzilate |
| Molecular Formula | C19H20BrNO3S |
| Molecular Weight | 422.3 g/mol |
| IUPAC Name | 1-azabicyclo[2.2.2]octan-3-yl 2-(4-bromophenyl)-2-hydroxy-2-thiophen-2-ylacetate |
| Standard InChI | InChI=1S/C19H20BrNO3S/c20-15-5-3-14(4-6-15)19(23,17-2-1-11-25-17)18(22)24-16-12-21-9-7-13(16)8-10-21/h1-6,11,13,16,23H,7-10,12H2 |
| Standard InChIKey | JCEPJUVHFGPVHP-UHFFFAOYSA-N |
| SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=C(C=C3)Br)(C4=CC=CS4)O |
| Canonical SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=C(C=C3)Br)(C4=CC=CS4)O |
| Synonyms | 2-thienyl-4-Br-QNB quinuclidinyl-2-thienyl-4-bromobenzilate |
| PubChem Compound | 131811 |
| Last Modified | Nov 11 2021 |
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